Cas no 1260798-31-9 (3-4-methoxy-3-(trifluoromethyl)phenylazetidine)

• Product Name: 3-4-methoxy-3-(trifluoromethyl)phenylazetidine
• CAS No: 1260798-31-9
• MF: C₁₁H₁₂F₃NO
• MW: 231.214293479919
• CID: 6005794
• PubChem ID: 129953192
• Update Time: 2025-06-08

3-4-methoxy-3-(trifluoromethyl)phenylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-4-methoxy-3-(trifluoromethyl)phenylazetidine
• 3-[4-methoxy-3-(trifluoromethyl)phenyl]azetidine
• EN300-1929496
• 1260798-31-9

• Inchi： 1S/C11H12F3NO/c1-16-10-3-2-7(8-5-15-6-8)4-9(10)11(12,13)14/h2-4,8,15H,5-6H2,1H3
• InChI Key： RPFMJYTWDJUTMS-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(=C1)C1CNC1)OC)(F)F

Computed Properties

• Exact Mass: 231.08709849g/mol
• Monoisotopic Mass: 231.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-4-methoxy-3-(trifluoromethyl)phenylazetidine

Recent Advances in the Study of 3-4-methoxy-3-(trifluoromethyl)phenylazetidine (CAS: 1260798-31-9) in Chemical Biology and Pharmaceutical Research

The compound 3-4-methoxy-3-(trifluoromethyl)phenylazetidine (CAS: 1260798-31-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 3-4-methoxy-3-(trifluoromethyl)phenylazetidine as a key intermediate in the synthesis of novel bioactive compounds. Its azetidine ring, combined with the trifluoromethyl and methoxy substituents, provides a versatile scaffold for medicinal chemistry. Researchers have successfully utilized this compound in the development of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed as a precursor for the synthesis of potent kinase inhibitors. The study demonstrated that derivatives of 3-4-methoxy-3-(trifluoromethyl)phenylazetidine exhibited high selectivity and efficacy against several kinase targets, suggesting its potential in targeted cancer therapies. The research also emphasized the compound's favorable pharmacokinetic properties, including metabolic stability and bioavailability.

Another significant application of this compound lies in its use as a building block for PET (Positron Emission Tomography) radiotracers. A recent publication in ACS Chemical Neuroscience detailed the synthesis of fluorine-18 labeled derivatives of 3-4-methoxy-3-(trifluoromethyl)phenylazetidine, which showed promising results in imaging studies for neurodegenerative diseases. The radiotracers exhibited high brain penetration and specific binding to target proteins, making them valuable tools for diagnostic applications.

Ongoing research is exploring the potential of 3-4-methoxy-3-(trifluoromethyl)phenylazetidine in addressing drug resistance mechanisms. Preliminary data from in vitro studies indicate that modifications to the azetidine core can enhance the compound's ability to bypass efflux pumps, a common resistance mechanism in bacterial and cancer cells. These findings open new avenues for the development of next-generation antimicrobial and anticancer agents.

In conclusion, 3-4-methoxy-3-(trifluoromethyl)phenylazetidine (CAS: 1260798-31-9) represents a promising scaffold in medicinal chemistry with diverse applications ranging from kinase inhibition to diagnostic imaging. Continued research into its derivatives and mechanisms of action is expected to yield significant advancements in drug discovery and development. Future studies should focus on optimizing its pharmacological profile and exploring its potential in combination therapies.